Cas no 205873-26-3 (1,2-Ethanediamine,N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-,[S-(R*,R*)]- (9CI))

• Product Name: 1,2-Ethanediamine,N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-,[S-(R*,R*)]- (9CI)
• CAS No: 205873-26-3
• MF: C₁₈H₁₈F₆N₂
• MW: 376.33934545517
• CID: 290124
• PubChem ID: 329762727
• Update Time: 2025-04-19

1,2-Ethanediamine,N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-,[S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-,[S-(R*,R*)]- (9CI)
• (1R,2R)-(+)-N,N′-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine
• (1S,2S)-N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethane-1,2-diamine
• MFCD00075561
• AS-73690
• (1S,2S)-(-)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-1,2-ethanediamine
• AKOS027322639
• 1,2-Ethanediamine,N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-,[s-(r*,r*)]-(9ci)
• METHYL[(1S,2S)-2-(METHYLAMINO)-1,2-BIS[3-(TRIFLUOROMETHYL)PHENYL]ETHYL]AMINE
• (1S,2S)-N1,N2-Dimethyl-1,2-bis(3-(trifluoromethyl)phenyl)ethane-1,2-diamine
• CS-0182502
• E78016
• 205873-26-3
• DTXSID30426956
• SBGOGHODWUZHIY-HOTGVXAUSA-N
• 1,2-Ethanediamine, N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1S,2S)-
• SCHEMBL17465593
• (1S,2S)-(-)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine, 97%
• (1S,2S)-N~1~,N~2~-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethane-1,2-diamine
• (1S,2S)-(-)-N,N'-DIMETHYL-1,2-BIS[3-(TRIFLUOROMETHYL)PHENYL!-1,2-ETHANE DIAMINE, 99
• (1S, 2S)-N, N'-dimethyl-1, 2-bis[3-(trifluoromethyl)phenyl]ethane-1, 2-diamine
• (1S,2S)-(-)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine

• MDL： MFCD00075561
• Inchi： 1S/C18H18F6N2/c1-25-15(11-5-3-7-13(9-11)17(19,20)21)16(26-2)12-6-4-8-14(10-12)18(22,23)24/h3-10,15-16,25-26H,1-2H3/t15-,16-/m0/s1
• InChI Key： SBGOGHODWUZHIY-HOTGVXAUSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H]([C@H](C1C=CC=C(C(F)(F)F)C=1)NC)NC)(F)F

Computed Properties

• Exact Mass: 378.1532
• Monoisotopic Mass: 378.153068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 4.2

Experimental Properties

• Color/Form: Not available
• Density: 1.2608 (estimate)
• Melting Point: 113-115 °C (lit.)
  114-118 °C (lit.)
• Boiling Point: 348°C at 760 mmHg
• Flash Point: 164.2°C
• PSA: 33.22
• Solubility: Not available

1,2-Ethanediamine,N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-,[S-(R*,R*)]- (9CI) Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：